Cas no 68083-35-2 (benzene-1,2,4-tricarboxylic acid, compound with 2-phenyl-1H-imidazole-1-propiononitrile (1:1))

• Product Name: benzene-1,2,4-tricarboxylic acid, compound with 2-phenyl-1H-imidazole-1-propiononitrile (1:1)
• CAS No: 68083-35-2
• MF: C₂₁H₁₇N₃O₆
• MW: 407.376185178757
• CID: 1724329
• PubChem ID: 106504
• Update Time: 2025-04-21

benzene-1,2,4-tricarboxylic acid, compound with 2-phenyl-1H-imidazole-1-propiononitrile (1:1) Chemical and Physical Properties

Names and Identifiers

• benzene-1,2,4-tricarboxylic acid, compound with 2-phenyl-1H-imidazole-1-propiononitrile (1:1)
• 1,2,4-Benzenetricarboxylic acid, compd. with 2-phenyl-1H-imidazole-1-propanenitrile (1:1)
• 1-Cyanoethyl-2-phenylimidazoletrimellitate (1:1)
• Trimellitic acid 1-cyanoethyl-2-phenylimidazole salt (1:1)
• benzene-1,3,5-tricarboxylic acid - 3-(2-phenyl-1H-imidazol-1-yl)propanenitrile (1:1)
• benzene-1,2,4-tricarboxylic acid - 3-(2-phenyl-1H-imidazol-1-yl)propanenitrile (1:1)
• QJSQHECLPTYPNR-UHFFFAOYSA-N
• 68083-35-2
• EINECS 268-383-9
• DTXSID00929803

• Inchi： 1S/C12H11N3.C9H6O6/c13-7-4-9-15-10-8-14-12(15)11-5-2-1-3-6-11;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h1-3,5-6,8,10H,4,9H2;1-3H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： QJSQHECLPTYPNR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C(=O)O)C=1)=O.N1(C=CN=C1C1C=CC=CC=1)CCC#N

Computed Properties

• Exact Mass: 407.11181
• Monoisotopic Mass: 407.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 153.51